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Compound of Interest

Compound Name:
rac 3-Hydroxybutyric Acid-d4

Sodium Salt

Cat. No.: B587432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of rac 3-
Hydroxybutyric Acid-d4 Sodium Salt, a deuterated isotopologue of the endogenous ketone

body, β-hydroxybutyrate. An understanding of its solubility is critical for its application in various

research and development settings, including metabolic studies, as a tracer in pharmacokinetic

analyses, and in the formulation of therapeutic agents. This document compiles available

solubility data, outlines standard experimental protocols for solubility determination, and

illustrates a key biological signaling pathway associated with 3-hydroxybutyrate.

Core Data Presentation: Solubility Summary
Precise quantitative solubility data for the deuterated racemic compound, rac 3-
Hydroxybutyric Acid-d4 Sodium Salt, is not extensively available in the public domain.

However, data for the non-deuterated enantiomers and qualitative information provide a useful

reference for handling this compound. The following table summarizes the available

information.
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Solvent Compound Form Solubility Temperature

Water

(R)-(-)-3-

Hydroxybutyric acid

sodium salt

100 mg/mL Not Specified

Phosphate-Buffered

Saline (PBS), pH 7.2

(S)-3-Hydroxybutyrate

(sodium salt)
~10 mg/mL Not Specified

Ethanol
(S)-3-Hydroxybutyrate

(sodium salt)
~5 mg/mL Not Specified

Dimethyl Sulfoxide

(DMSO)

rac 3-Hydroxybutyric

Acid-d4 Sodium Salt

Slightly Soluble (with

heating)
Not Specified

Methanol
rac 3-Hydroxybutyric

Acid-d4 Sodium Salt
Slightly Soluble Not Specified

Chloroform
rac 3-Hydroxybutyric

Acid-d4 Sodium Salt
Soluble Not Specified

Dichloromethane
rac 3-Hydroxybutyric

Acid-d4 Sodium Salt
Soluble Not Specified

It is important to note that the non-deuterated sodium salt of 3-hydroxybutyric acid is generally

considered to be highly soluble in water.

Experimental Protocols for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of rac 3-
Hydroxybutyric Acid-d4 Sodium Salt was not found in the reviewed literature, a standard

and widely accepted methodology is the flask method, as outlined in guidelines such as the

OECD Guideline for the Testing of Chemicals, No. 105.[1][2][3] This method is suitable for

substances with a solubility of 10-2 g/L or higher.

Principle of the Flask Method
The flask method involves saturating a solvent with a solute at a specific temperature and then

measuring the concentration of the solute in the saturated solution.
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Apparatus and Reagents
Vessels: Conical flasks or similar vessels of suitable size with airtight stoppers.

Agitation Device: A mechanical shaker or magnetic stirrer.

Constant Temperature Bath: Capable of maintaining the desired temperature to within ±

0.5°C.

Analytical Instrumentation: A validated analytical method for quantifying the concentration of

the test substance (e.g., HPLC, LC-MS, GC-MS).

Solvents: High-purity solvents of interest.

Test Substance: rac 3-Hydroxybutyric Acid-d4 Sodium Salt of known purity.

Procedure
Preparation: An excess amount of rac 3-Hydroxybutyric Acid-d4 Sodium Salt is added to

a known volume of the solvent in a flask. The excess is crucial to ensure that a saturated

solution is achieved.

Equilibration: The flask is sealed and placed in a constant temperature bath, typically

maintained at 20 ± 0.5°C. The solution is agitated for a sufficient period to reach equilibrium.

A preliminary test is often conducted to determine the time required to reach saturation. For

many substances, 24 to 48 hours of agitation is sufficient.

Phase Separation: Once equilibrium is reached, the agitation is stopped, and the

undissolved solid material is allowed to settle. The saturated solution is then carefully

separated from the solid phase. This can be achieved by centrifugation followed by collection

of the supernatant, or by filtration. Care must be taken to avoid temperature changes during

this step.

Analysis: The concentration of rac 3-Hydroxybutyric Acid-d4 Sodium Salt in the clear,

saturated supernatant is determined using a validated analytical method.

Replicates: The experiment should be performed in at least triplicate to ensure the reliability

of the results.
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Mandatory Visualizations
Signaling Pathway of 3-Hydroxybutyrate
3-Hydroxybutyrate is not merely a metabolic fuel; it also functions as a signaling molecule with

diverse biological effects. One of its key roles is in the modulation of inflammatory responses,

in part through the NF-κB signaling pathway.[1]

3-Hydroxybutyrate and the NF-κB Signaling Pathway
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Caption: 3-Hydroxybutyrate activates the NF-κB signaling pathway.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of a

compound using the flask method.
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Experimental Workflow for Solubility Determination
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Caption: A generalized workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Books [books.google.ge]

2. Water Solubility | Scymaris [scymaris.com]

3. oecd.org [oecd.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b587432?utm_src=pdf-body-img
https://www.benchchem.com/product/b587432?utm_src=pdf-custom-synthesis
https://books.google.ge/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://books.google.ge/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.scymaris.com/studies/oecd-105
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Solubility Profile of rac 3-Hydroxybutyric Acid-d4
Sodium Salt: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587432#solubility-of-rac-3-hydroxybutyric-acid-d4-
sodium-salt-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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